Cas no 925-58-6 (N-(2-aminoethyl)propanamide)

• Product Name: N-(2-aminoethyl)propanamide
• CAS No: 925-58-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD03308692
• CID: 797241
• PubChem ID: 4551317
• Update Time: 2025-04-19

N-(2-aminoethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)propionamide
• N-(2-aminoethyl)propanamide
• Propanamide,N-(2-aminoethyl)-
• N-(2-Amino-aethyl)-propionamid
• N-(2-Amino-ethyl)-propionamide
• N-Propionyl-ethylendiamin
• DTXSID40404169
• EN300-215056
• SCHEMBL2773706
• AKOS000146231
• 925-58-6
• LS-01318
• BB 0240329
• FT-0678907
• MFCD03308692
• STK502687
• ALBB-003777

• MDL： MFCD03308692
• Inchi： 1S/C5H12N2O/c1-2-5(8)7-4-3-6/h2-4,6H2,1H3,(H,7,8)
• InChI Key： SUYTZMWLZYCZEF-UHFFFAOYSA-N
• SMILES： O=C(CC)NCCN

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 0.56250

N-(2-aminoethyl)propanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides